Cas no 2156958-40-4 (ethyl 2-amino-4,4-dimethylhexanoate)

• Product Name: ethyl 2-amino-4,4-dimethylhexanoate
• CAS No: 2156958-40-4
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6592663
• PubChem ID: 165801877
• Update Time: 2025-05-21

ethyl 2-amino-4,4-dimethylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4,4-dimethylhexanoate
• EN300-1299631
• 2156958-40-4

• Inchi： 1S/C10H21NO2/c1-5-10(3,4)7-8(11)9(12)13-6-2/h8H,5-7,11H2,1-4H3
• InChI Key： OHDUBUUFFOIOKY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C)(C)CC)N)=O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-4,4-dimethylhexanoate

Research Brief on Ethyl 2-amino-4,4-dimethylhexanoate (CAS: 2156958-40-4) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-amino-4,4-dimethylhexanoate (CAS: 2156958-40-4) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of bioactive molecules, including peptides and small-molecule drugs. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

The compound's structural attributes, such as the presence of an amino group and a branched alkyl chain, contribute to its versatility in chemical transformations. Researchers have leveraged these features to design and synthesize analogs with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2-amino-4,4-dimethylhexanoate as a key building block in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators, which show promise in treating anxiety and epilepsy.

In addition to its role in drug development, ethyl 2-amino-4,4-dimethylhexanoate has been investigated for its potential in peptide chemistry. Its sterically hindered structure allows for the introduction of conformational constraints in peptide sequences, thereby improving their stability and biological activity. A recent preprint on bioRxiv highlighted its application in the synthesis of cyclic peptides with enhanced binding affinity for protein targets involved in cancer progression.

Despite its promising applications, challenges remain in the large-scale production and purification of ethyl 2-amino-4,4-dimethylhexanoate. Advances in catalytic asymmetric synthesis, as reported in a 2024 ACS Catalysis paper, offer potential solutions by enabling the efficient enantioselective preparation of this compound. Such methodological innovations are critical for meeting the growing demand for high-purity intermediates in pharmaceutical manufacturing.

Looking ahead, the integration of ethyl 2-amino-4,4-dimethylhexanoate into combinatorial chemistry libraries and high-throughput screening platforms is expected to accelerate the discovery of new bioactive molecules. Collaborative efforts between academic and industrial researchers will be essential to fully exploit the compound's potential and address remaining synthetic and application-related challenges.